5-Aminomethyl-4,5-dihydro-isoxazol-3-ol

• Molecular Formula: C4H8N2O2
• Molecular Weight: 116.12 g/mol
• IUPAC Name: (5S)-5-(aminomethyl)-1,2-oxazolidin-3-one
• InChI: InChI=1S/C4H8N2O2/c5-2-3-1-4(7)6-8-3/h3H,1-2,5H2,(H,6,7)/t3-/m0/s1
• InChI Key: ZHCZZTNIHDWRNS-VKHMYHEASA-N
• Isomeric SMILES: C1[C@H](ONC1=O)CN
• Canonical SMILES: C1C(ONC1=O)CN

Description

5-Aminomethyl-4,5-dihydro-isoxazol-3-ol is a heterocyclic compound that belongs to the isoxazole family Isoxazoles are five-membered rings containing one oxygen and one nitrogen atom at adjacent positions

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Aminomethyl-4,5-dihydro-isoxazol-3-ol typically involves the cycloaddition reactions of aldehydes and N-hydroximidoyl chlorides in the presence of a base such as triethylamine . This reaction leads to the formation of 3,4,5-trisubstituted 5-(pyrrolidinyl)-4,5-dihydroisoxazoles, which can be further oxidized to yield the desired compound .

Industrial Production Methods: Industrial production methods for isoxazole derivatives often employ metal-free synthetic routes to avoid the drawbacks associated with metal-catalyzed reactions, such as high costs, toxicity, and waste generation . These methods are designed to be eco-friendly and efficient, making them suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 5-Aminomethyl-4,5-dihydro-isoxazol-3-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agents and conditions used.

Reduction: Reduction reactions can modify the functional groups attached to the isoxazole ring.

Substitution: The compound can participate in substitution reactions, where functional groups on the ring are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions typically involve reagents like halogens and nucleophiles under basic or acidic conditions.

Major Products: The major products formed from these reactions include various substituted isoxazoles, which can have different biological and chemical properties .

Scientific Research Applications

5-Aminomethyl-4,5-dihydro-isoxazol-3-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic reactions.

Biology: The compound has shown potential as an inhibitor of certain enzymes and as a ligand for biological receptors.

Medicine: Isoxazole derivatives, including this compound, are investigated for their potential therapeutic properties, such as anticonvulsant and antimicrobial activities.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-Aminomethyl-4,5-dihydro-isoxazol-3-ol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects.

Pathways Involved: It can modulate signaling pathways related to inflammation, cell proliferation, and neurotransmission.

Comparison with Similar Compounds

5-Aminomethyl-4,5-dihydro-isoxazol-3-ol can be compared with other similar compounds in the isoxazole family:

Similar Compounds: Examples include 3,5-disubstituted isoxazoles, 4,5-dihydroisoxazoles, and 3,4-disubstituted isoxazoles.

Uniqueness: The presence of the aminomethyl group at the 5-position and the dihydroisoxazole ring structure gives this compound unique chemical and biological properties.